Cas no 252026-46-3 (Methyl 3-(2-fluoro-4-nitrophenoxy)-2-thiophenecarboxylate)

• Product Name: Methyl 3-(2-fluoro-4-nitrophenoxy)-2-thiophenecarboxylate
• CAS No: 252026-46-3
• MF: C₁₂H₈FNO₅S
• MW: 297.25902557373
• MDL: MFCD00202715
• CID: 3061028
• PubChem ID: 2775387
• Update Time: 2025-08-03

Methyl 3-(2-fluoro-4-nitrophenoxy)-2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-fluoro-4-nitrophenoxy)-2-thiophenecarboxylate
• methyl3-(2-fluoro-4-nitrophenoxy)thiophene-2-carboxylate
• AKOS005069197
• MFCD00202715
• methyl 3-(2-fluoro-4-nitrophenoxy)thiophene-2-carboxylate
• 10H-349S
• 252026-46-3
• CS-0323861
• 3-(2-Fluoro-4-nitrophenoxy)-2-(methoxycarbonyl)thiophene, 3-Fluoro-4-{[2-(methoxycarbonyl)thien-3-yl]oxy}nitrobenzene
• Oprea1_413845

• MDL： MFCD00202715
• Inchi： 1S/C12H8FNO5S/c1-18-12(15)11-10(4-5-20-11)19-9-3-2-7(14(16)17)6-8(9)13/h2-6H,1H3
• InChI Key： XMCDPEXMZJSAEQ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)OC1C=CC(=CC=1F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 297.01072169Da
• Monoisotopic Mass: 297.01072169Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 112-114°C
• Boiling Point: 377.1±42.0 °C at 760 mmHg
• Flash Point: 181.9±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 3-(2-fluoro-4-nitrophenoxy)-2-thiophenecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on Methyl 3-(2-fluoro-4-nitrophenoxy)-2-thiophenecarboxylate

Methyl 3-(2-fluoro-4-nitrophenoxy)-2-thiophenecarboxylate (CAS No. 252026-46-3): A Comprehensive Overview

Methyl 3-(2-fluoro-4-nitrophenoxy)-2-thiophenecarboxylate, identified by the CAS registry number 252026-46-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure incorporating a thiophene ring, a nitro group, and a fluoro substituent, has garnered attention due to its potential applications in various industries, including electronics and pharmaceuticals.

The molecular structure of Methyl 3-(2-fluoro-4-nitrophenoxy)-2-thiophenecarboxylate is characterized by a thiophene moiety, which is a five-membered aromatic ring containing one sulfur atom. The thiophene ring is substituted at the 3-position with a phenoxy group that carries both fluoro and nitro substituents. The nitro group at the para position of the phenoxy ring introduces electron-withdrawing effects, which can influence the electronic properties of the molecule significantly. Additionally, the fluoro substituent at the ortho position contributes to the compound's stability and reactivity.

Recent studies have explored the synthesis and characterization of this compound, focusing on its electronic properties and potential applications in organic electronics. Researchers have reported that Methyl 3-(2-fluoro-4-nitrophenoxy)-thiophenecarboxylate exhibits excellent thermal stability and high electron mobility, making it a promising candidate for use in organic field-effect transistors (OFETs). The integration of electron-withdrawing groups like nitro and fluoro substituents enhances the molecule's ability to accept electrons, which is crucial for improving device performance.

In terms of synthesis, several methods have been developed to prepare this compound efficiently. One common approach involves the nucleophilic substitution reaction of methyl thiophene carboxylate derivatives with appropriately substituted phenol derivatives under alkaline conditions. The reaction conditions are optimized to ensure high yield and purity of the final product. Advanced characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm the structure and purity of CAS No. 252026-46-3.

The application of this compound extends beyond electronics; it has also been investigated for its potential in drug delivery systems due to its biocompatibility and controlled release properties. Studies have shown that Methyl 3-(fluoro-nitrophenoxy)-thiophenecarboxylate can serve as a carrier for delivering therapeutic agents with high precision, minimizing side effects while maximizing therapeutic efficacy.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the electronic properties of this compound with unprecedented accuracy. By employing density functional theory (DFT) calculations, scientists can model the molecular orbitals and understand how substituent effects influence the compound's reactivity and stability. These insights are invaluable for designing new materials with tailored properties for specific applications.

In conclusion, Methyl 3-(fluoro-nitrophenoxy)-thiophenecarboxylate (CAS No. 252026-46-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with cutting-edge research findings, positions it as a key player in advancing modern technologies in electronics and medicine.